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Compound of Interest

Compound Name: Vipoglanstat

Cat. No.: B10830976

Vipoglanstat is a potent and selective inhibitor of microsomal prostaglandin E synthase-1
(mPGES-1), utilized in research for its anti-inflammatory properties.[1][2] Due to its chemical
nature and potential environmental impact, adherence to strict disposal protocols is essential to
ensure personnel safety and environmental protection. This guide provides detailed, step-by-
step instructions for the proper disposal of Vipoglanstat in a laboratory setting.

Vipoglanstat: Key Safety and Chemical Data

Proper handling and disposal begin with understanding the compound's properties and
associated hazards. The following table summarizes key quantitative data for Vipoglanstat.
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Property Data Citation

Chemical Formula C30H34CI2FsN50s3 [3]

Molecular Weight 678.52 g/mol [3114]
Acute Toxicity, Oral (Category

GHS Hazard Class 2) [3]

Acute Aquatic Toxicity 3]

(Category 1)

Chronic Aquatic Toxicity 3]

(Category 1)

Hazard Statements H302: Harmful if swallowed [3]

H410: Very toxic to aquatic life 3]

with long lasting effects

-20°C (as powder) or -80°C (in
Storage Temperature [31[5]
solvent)

Operational Protocol for Vipoglanstat Disposal

The primary directive for Vipoglanstat disposal, as indicated by its safety data sheet, is to
"Dispose of contents/container to an approved waste disposal plant” and to "Avoid release to
the environment."[3] The following procedure outlines the necessary steps to comply with these
regulations.

Step 1: Initial Waste Assessment and Segregation

 |dentify Waste Type: Determine if the waste is pure, unused Vipoglanstat, a diluted solution,
or contaminated labware (e.g., vials, pipette tips, gloves).

o Consult Institutional EHS: Before proceeding, contact your institution's Environmental Health
& Safety (EHS) department. They will provide specific guidance based on local, state, and
federal regulations and determine if Vipoglanstat is classified as a hazardous waste under
the Resource Conservation and Recovery Act (RCRA).[6][7]
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e Segregate Waste: Do not mix Vipoglanstat waste with non-hazardous or other chemical
waste streams unless explicitly instructed by EHS.

Step 2: Preparing Solid and Liquid Waste for Disposal
e Unused/Expired Solid Vipoglanstat:

o Ensure the compound is in its original, clearly labeled container or a compatible, sealed
waste container.

o The label must clearly read "Hazardous Waste," the full chemical name "Vipoglanstat,"
and list all associated hazard warnings (e.g., "Acutely Toxic," "Environmental Hazard").

e Contaminated Labware and PPE:

o Place all items contaminated with Vipoglanstat, such as gloves, bench paper, vials, and
pipette tips, into a designated, sealable hazardous waste container or bag.[8]

o Label the container or bag clearly as described above.
» Vipoglanstat Solutions:

o Collect all agueous and solvent-based solutions containing Vipoglanstat in a dedicated,
leak-proof, and chemically compatible hazardous waste container.

o Crucially, never dispose of Vipoglanstat solutions down the drain. This is to prevent its
release into the environment, where it is very toxic to aquatic life.[3]

o Label the container with "Hazardous Waste," the chemical name, the solvent used, an
estimated concentration of Vipoglanstat, and all relevant hazard symbols.

Step 3: Storage and Collection

o Temporary Storage: Store the sealed and labeled hazardous waste containers in a
designated satellite accumulation area that is secure and away from incompatible materials.

[3]
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o Arrange for Pickup: Schedule a waste pickup with your institution's EHS or their approved
hazardous waste management vendor. An environmental professional will collect the waste
for transport to a licensed disposal facility.[6]

Step 4: Final Disposal

e Incineration: The approved method for disposing of hazardous pharmaceutical waste like
Vipoglanstat is typically high-temperature incineration.[6][8] This process ensures the
complete destruction of the active compound.

o Documentation: Retain all documentation, including the certificate of destruction provided by
the waste management vendor, for a minimum of three years or as required by your
institution.[6]

Visualized Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Vipoglanstat.
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Caption: Logical workflow for the safe disposal of Vipoglanstat waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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